Cas no 1777783-16-0 (3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 1777783-16-0
• MF: C₁₉H₂₇BN₂O₃
• MW: 342.240285158157
• CID: 5307128
• Update Time: 2026-03-10

3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• Inchi： 1S/C19H27BN2O3/c1-13-15-12-14(20-24-18(2,3)19(4,5)25-20)9-10-16(15)22(21-13)17-8-6-7-11-23-17/h9-10,12,17H,6-8,11H2,1-5H3
• InChI Key： KFVLOLQUESSGFL-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)C(C)=N1

Additional information on 3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Introduction to 3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 1777783-16-0)

3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1777783-16-0, represents a confluence of advanced synthetic methodologies and biological applications. Its molecular structure incorporates a tetrahydro-2H-pyran moiety and a 4,4,5,5-tetraMethyl-1,3,2-dioxaborolan group, which are critical for its utility in cross-coupling reactions and drug development. The indazole core further enhances its potential as a pharmacophore in the design of novel therapeutic agents.

The significance of this compound lies in its structural versatility and its role as an intermediate in the synthesis of more complex molecules. In recent years, there has been a surge in research focused on indazole derivatives due to their demonstrated efficacy in various biological assays. The presence of the boronic acid functionality derived from 4,4,5,5-tetraMethyl-1,3,2-dioxaborolan makes this compound particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the construction of biaryl structures with high precision.

Recent advancements in medicinal chemistry have highlighted the importance of 3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole in the development of small-molecule inhibitors targeting key biological pathways. For instance, studies have demonstrated its utility in generating novel indazole-based compounds with potential applications in oncology and neurology. The tetrahydro-2H-pyran ring not only contributes to the steric and electronic properties of the molecule but also enhances its solubility and bioavailability—critical factors for drug-like properties.

The synthesis of this compound exemplifies the intersection of traditional organic chemistry with modern boron chemistry. The use of tetraMethyl-1,3,2-dioxaborolan as a protecting group for boronic acids has revolutionized synthetic strategies by providing stable intermediates that can be selectively deprotected under mild conditions. This approach has been instrumental in streamlining synthetic routes for complex pharmaceuticals. Moreover, the incorporation of the methyl group at the 3-position of the indazole ring modulates electronic effects and hydrogen bonding interactions with biological targets.

In the context of drug discovery pipelines, 3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborlan - 2 - yl)-1H-indazole serves as a versatile building block for generating libraries of diverse compounds. High-throughput screening (HTS) campaigns have leveraged this intermediate to identify hits with promising pharmacological activity. Notably, derivatives bearing similar structural motifs have shown inhibitory effects against enzymes such as kinases and phosphodiesterases—key players in disease mechanisms ranging from cancer to inflammatory disorders.

The role of boronic acid-containing compounds in medicinal chemistry cannot be overstated. The ability to perform palladium-catalyzed cross-coupling reactions on these substrates has enabled the construction of intricate molecular architectures with high functional group tolerance. This flexibility is particularly advantageous when designing molecules that must navigate complex biological environments while maintaining target specificity. The Suzuki-Miyaura reaction, in particular, has been employed extensively to link aryl or heteroaryl groups to indazole scaffolds derived from intermediates like 3-Methyl - 1 - (tetrahydro - 2 H - pyran - 2 - yl) - 5 - (4 , 4 , 5 , 5 - tetraMethyl - 1 , 3 , 2 - dioxaborlan - 2 - yl) - 1 H - indazole, facilitating access to novel bioactive entities.

Recent publications have underscored the potential of this compound as a precursor for next-generation therapeutics. For example, researchers have reported its use in generating indazole-based kinase inhibitors that exhibit superior selectivity over existing drugs. These findings underscore the importance of structural optimization at the molecular level—a process where intermediates like 1777783 play a pivotal role. The ability to fine-tune electronic and steric properties through strategic functionalization allows chemists to tailor compounds for specific therapeutic applications.

The industrial relevance of 1777783 is further amplified by its compatibility with scalable synthetic protocols. Pharmaceutical companies increasingly rely on robust synthetic routes that can be adapted for large-scale production without compromising purity or yield. The use of readily available starting materials and well-established cross-coupling methodologies ensures that intermediates derived from this CAS number can be integrated into efficient manufacturing processes.

Looking ahead,3-Methyl - 1 - (tetrahydro - 2 H - pyran - 2 - yl) - 5 - (4 , 4 , 5 , 5 - tetraMethyl - 1 , 3 , ) dioxaborlan ) yl) ) H-indazole CAS No . ) continues to be a focal point for innovation . As our understanding grows regarding complex biological pathways and disease mechanisms ，the demand for sophisticated molecular tools will only increase . This compound，with its unique structural features，is poised to contribute significantly to future advancements in drug discovery and development.